[3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate

• CAS RN: 13143-92-5
• Molecular Formula: C27H26O9S
• Molecular Weight: 526.6 g/mol
• IUPAC Name: [3-benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate
• InChI: InChI=1S/C27H26O9S/c1-18-13-15-21(16-14-18)37(30,31)36-22-17-33-27(32-2)24(35-26(29)20-11-7-4-8-12-20)23(22)34-25(28)19-9-5-3-6-10-19/h3-16,22-24,27H,17H2,1-2H3
• InChI Key: JCSXKIONPSDJBE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2COC(C(C2OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC
• synonyms: Methyl 2-O,3-O-dibenzoyl-4-O-(p-tolylsulfonyl)-β-L-arabinopyranoside

Description

[3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate is a chemical compound that has been widely used in scientific research. It is a member of the oxanorbornene family of compounds and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of [3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
[3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, in cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to have antimicrobial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using [3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate in lab experiments is its versatility. It can be used in a range of assays to study different cellular processes. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are many future directions for research involving [3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis. Another area of interest is its potential as an anti-cancer agent, particularly in the treatment of breast and prostate cancers. Additionally, more research is needed to fully understand the mechanism of action of this compound and how it interacts with different cellular pathways.

Synthesis Methods

The synthesis of [3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate involves a multi-step process. The first step involves the reaction of 4-methylbenzenesulfonyl chloride with 3-hydroxy-2-methoxybenzoic acid in the presence of a base to form the corresponding sulfonyloxybenzoic acid. This is followed by the reaction of the sulfonyloxybenzoic acid with 2-methoxy-3-(4-methylphenyl)oxirane in the presence of a base to form the oxanorbornene intermediate. Finally, the oxanorbornene intermediate is reacted with benzoyl chloride in the presence of a base to form [3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate.

Scientific Research Applications

[3-Benzoyloxy-2-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-4-yl] benzoate has been used in a variety of scientific research applications. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been used as a reagent in the synthesis of other compounds.